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Compound of Interest

Compound Name: Kansuinine E

Cat. No.: B1514000

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kansuinine E is a naturally occurring jatrophane-type diterpenoid isolated from the roots of
Euphorbia kansui. As a member of the extensive diterpenoid family, it has garnered interest
within the scientific community for its biological activities, particularly as an inhibitor of nitric
oxide (NO) production. This technical guide provides a comprehensive overview of the
available scientific data on Kansuinine E, including its physicochemical properties, biological
activity, and postulated mechanisms of action.

Physicochemical Properties

Kansuinine E is a complex diterpenoid ester. Its fundamental properties are summarized in the

table below.
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Property Value Reference(s)
CAS Number 672945-84-5
Molecular Formula Ca1H47NO14

(1a's,4'S,5'S,7'R,7a'R,8'S,9'S,
10a'R,12'S,12a'S)-4'-
(benzoyloxy)-2',2',9',12'-
tetramethyl-6'-methylene-3'-
IUPAC Name (nicotinoyloxy)-11'-
oxotetradecahydro-10a'H-
cyclopenta[1]
[2]cyclododeca[l,2-bloxirene-

5'7',8',10a'-tetrayl tetraacetate

Physical Description Solid powder

Biological Activity: Nitric Oxide Inhibition

Kansuinine E has been identified as an inhibitor of nitric oxide (NO) production.
Overproduction of NO is implicated in various inflammatory diseases and pathological
processes, making inhibitors of NO synthesis valuable candidates for therapeutic development.

A key study by Lee et al. (2016) investigated the inhibitory effects of several jatrophane and
ingenane-type diterpenoids isolated from Euphorbia kansui on lipopolysaccharide (LPS)-
induced nitric oxide production in RAW 264.7 macrophages. While the specific ICso value for
Kansuinine E was not individually reported in the abstract, the study demonstrated that the
isolated jatrophane diterpenoids exhibited inhibitory activities with 1Cso values ranging from 0.7
to 46.5 pM. This indicates that Kansuinine E is an active inhibitor of NO production within this

range.

Experimental Protocols

Detailed experimental protocols for the isolation and biological evaluation of Kansuinine E are
crucial for reproducibility and further research.
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General Isolation Protocol for Jatrophane Diterpenoids
from Euphorbia kansui

The following is a generalized workflow for the isolation of jatrophane diterpenoids, including
Kansuinine E, from the roots of Euphorbia kansui. This protocol is based on common
phytochemical extraction and purification techniques.
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Extraction

Dried roots of Euphorbia kansui

Pulverization

Extraction with MeOH

Concentration to yield crude extract

Suspension in H20

Partitioning with EtOAc

EtOAc Fraction

Chromatographic Purification

Silica Gel Column Chromatography

l

Sephadex LH-20 Column Chromatography

'

Preparative HPLC

'

Pure Kansuinine E
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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